Cas no 2137715-63-8 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo-
• CAS No: 2137715-63-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5257866
• Update Time: 2025-06-08

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo-

• Inchi： 1S/C11H10O4/c1-14-8-2-3-10-7(4-8)5-9(6-12)15-11(10)13/h2-4,6,9H,5H2,1H3
• InChI Key： DNRPNTCEZDICBL-UHFFFAOYSA-N
• SMILES： C1(C=O)OC(=O)C2=CC=C(OC)C=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo-

Introduction to 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo (CAS No. 2137715-63-8)

The compound 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo (CAS No. 2137715-63-8) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde, characterized by its benzopyran core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of functional groups such as the aldehyde moiety and methoxy substituents enhances its reactivity, making it a valuable intermediate in synthesizing complex molecules.

Recent studies have highlighted the potential of this compound in the design of novel therapeutic agents. Its structural framework is reminiscent of several bioactive natural products, suggesting a broad spectrum of biological activities. The benzopyran scaffold is particularly noteworthy, as it is a common motif in many pharmacologically relevant compounds. For instance, derivatives of benzopyran have been explored for their anti-inflammatory, antioxidant, and antimicrobial properties.

In the realm of drug discovery, 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo serves as a crucial building block for constructing more intricate molecular architectures. The aldehyde group at the 3-position allows for further functionalization via condensation reactions with various nucleophiles, enabling the synthesis of Schiff bases and other heterocyclic compounds. These derivatives often exhibit enhanced pharmacological profiles, making them promising candidates for clinical trials.

One of the most compelling aspects of this compound is its role in developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the benzopyran core with appropriate substituents, researchers can tailor the compound to interact selectively with specific kinase targets. Preliminary computational studies suggest that certain derivatives may exhibit high binding affinity to tyrosine kinases, which are key players in tumor growth and progression.

The methoxy group at the 6-position adds another layer of complexity to the compound's reactivity. This substituent can participate in various electronic interactions within the molecule, influencing its overall biological activity. For example, methoxy groups are known to enhance lipophilicity, which can improve drug absorption and distribution across biological membranes. This characteristic makes 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo an attractive candidate for oral administration.

Furthermore, the dihydro aspect of the benzopyran ring suggests a degree of flexibility that can be exploited in designing molecules with improved pharmacokinetic properties. The reduced ring system may facilitate better solubility and metabolic stability compared to its aromatic counterparts. These attributes are crucial for developing drugs that can be safely administered over extended periods.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex benzopyran derivatives with high precision and yield. These methods have opened up new avenues for exploring the pharmacological potential of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo and its derivatives.

In conclusion, 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-6-methoxy-1-oxo (CAS No. 2137715-63-8) is a multifaceted compound with significant implications for pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in the next generation of therapeutic agents.